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Cat. No.: B12427436 Get Quote

An In-depth Technical Guide to Homo Sildenafil-d5

Introduction: Understanding Homo Sildenafil-d5
Homo Sildenafil-d5 is a deuterated analog of Homo Sildenafil, which is itself a structural

analog of Sildenafil, the active ingredient in many erectile dysfunction medications.[1][2] The "-

d5" designation indicates that five hydrogen atoms in the molecule have been replaced by

deuterium, a stable isotope of hydrogen.[1][3] This isotopic labeling makes Homo Sildenafil-d5
an ideal internal standard for use in quantitative analysis, particularly in mass spectrometry-

based techniques.[2][4]

The primary application of Homo Sildenafil-d5 in research is to accurately quantify the

presence of Homo Sildenafil in various samples.[2] Homo Sildenafil is an unapproved

phosphodiesterase-5 (PDE5) inhibitor that has been identified as an adulterant in some herbal

supplements and health products.[5] Therefore, robust and accurate analytical methods are

crucial for regulatory and forensic purposes, and Homo Sildenafil-d5 plays a key role in

ensuring the reliability of these measurements. This guide provides a comprehensive overview

of Homo Sildenafil-d5, its mechanism of action, and its application in research.

Physicochemical Properties of Homo Sildenafil-d5
The fundamental physicochemical properties of Homo Sildenafil-d5 are summarized below.

This information is critical for its use as an analytical standard.
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Property Value

Molecular Formula C₂₃H₂₇D₅N₆O₄S[1][3]

Molecular Weight 493.63 g/mol [1][3]

CAS Number 1216711-61-3[3]

Unlabeled CAS Number 642928-07-2 (Homo Sildenafil)[3]

Synonyms

5-[2-Ethoxy-5-[(4-(ethyl-d5)-1-

piperazinyl)sulfonyl]phenyl]-1,6-dihydro-1-

methyl-3-propyl-7H-pyrazolo[4,3-d]pyrimidin-7-

one[1][3]

Physical Format Neat solid[3]

Primary Application
Labeled internal standard for Homo Sildenafil[2]

[4]

Mechanism of Action: The PDE5 Signaling Pathway
As an analog of Sildenafil, Homo Sildenafil is presumed to function as a phosphodiesterase

type 5 (PDE5) inhibitor.[2][4] The mechanism of action involves the nitric oxide (NO)/cyclic

guanosine monophosphate (cGMP) signaling pathway.[6][7][8]

Upon sexual stimulation, nitric oxide is released from nerve endings and endothelial cells in the

corpus cavernosum of the penis.[7][9] NO activates the enzyme guanylate cyclase, which in

turn increases the production of cGMP.[7][9] cGMP is a second messenger that leads to the

relaxation of smooth muscle cells in the blood vessels of the corpus cavernosum, allowing for

increased blood flow and resulting in an erection.[7][10]

PDE5 is the enzyme responsible for the degradation of cGMP, which terminates the erection.[7]

[10] By inhibiting PDE5, compounds like Sildenafil and Homo Sildenafil prevent the breakdown

of cGMP, thereby prolonging its effects and enhancing erectile function.[7][9]
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Figure 1: The Nitric Oxide/cGMP Signaling Pathway and the inhibitory action of Homo Sildenafil
on PDE5.

Experimental Protocol: Quantification of Homo
Sildenafil using Homo Sildenafil-d5
The following is a generalized protocol for the quantification of Homo Sildenafil in a sample

matrix (e.g., a suspected adulterated supplement) using liquid chromatography-tandem mass

spectrometry (LC-MS/MS) with Homo Sildenafil-d5 as an internal standard.

4.1. Materials and Reagents

Homo Sildenafil analytical standard

Homo Sildenafil-d5 internal standard

LC-MS grade acetonitrile, methanol, and water
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Formic acid

Sample matrix (e.g., dissolved herbal supplement)

Solid-phase extraction (SPE) cartridges (if cleanup is necessary)

Vortex mixer, centrifuge, and analytical balance

4.2. Sample Preparation

Standard and Internal Standard Preparation: Prepare stock solutions of Homo Sildenafil and

Homo Sildenafil-d5 in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

From these, prepare a series of working standard solutions of Homo Sildenafil at different

concentrations. Prepare a working solution of Homo Sildenafil-d5 at a fixed concentration.

Sample Extraction: Accurately weigh a portion of the homogenized sample and extract with

an appropriate solvent (e.g., methanol or acetonitrile). The extraction may involve sonication

or vortexing followed by centrifugation.

Fortification with Internal Standard: Add a known volume of the Homo Sildenafil-d5 working

solution to the sample extract and to each of the calibration standards. This ensures that the

internal standard is present at the same concentration in all samples and standards.

Cleanup (Optional): If the sample matrix is complex, a cleanup step using SPE may be

necessary to remove interfering substances.

Final Preparation: Evaporate the final extract to dryness under a gentle stream of nitrogen

and reconstitute in the mobile phase for LC-MS/MS analysis.

4.3. LC-MS/MS Analysis

Chromatographic Separation: Inject the prepared samples and standards into an LC system

equipped with a suitable column (e.g., a C18 column). Develop a gradient elution method to

achieve chromatographic separation of Homo Sildenafil from other matrix components.

Mass Spectrometric Detection: Analyze the column effluent using a tandem mass

spectrometer operating in multiple reaction monitoring (MRM) mode. Select specific
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precursor-to-product ion transitions for both Homo Sildenafil and Homo Sildenafil-d5.

4.4. Data Analysis

Quantification: Construct a calibration curve by plotting the ratio of the peak area of Homo

Sildenafil to the peak area of Homo Sildenafil-d5 against the concentration of the Homo

Sildenafil standards.

Concentration Determination: Determine the concentration of Homo Sildenafil in the

unknown samples by interpolating their peak area ratios on the calibration curve.
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Figure 2: A generalized experimental workflow for the quantification of Homo Sildenafil using
Homo Sildenafil-d5 as an internal standard.

Mass Spectrometry Data for Sildenafil Analogs
The following table provides hypothetical yet representative mass spectrometry data for Homo

Sildenafil and Homo Sildenafil-d5, based on common fragmentation patterns of Sildenafil

analogs.[11] The exact mass transitions should be determined experimentally.

Compound Precursor Ion (m/z) Product Ion 1 (m/z) Product Ion 2 (m/z)

Homo Sildenafil 489.2 100.1 283.1

Homo Sildenafil-d5 494.2 105.1 283.1

Note: The precursor ion for Homo Sildenafil-d5 is 5 mass units higher than that of Homo

Sildenafil due to the five deuterium atoms. One of the product ions also shows a corresponding

mass shift if the deuterium atoms are on the fragmented portion of the molecule.

Conclusion
Homo Sildenafil-d5 is an indispensable tool for researchers, forensic scientists, and regulatory

bodies involved in the detection and quantification of unapproved Sildenafil analogs in various

products. Its use as an internal standard in mass spectrometry-based methods significantly

enhances the accuracy, precision, and reliability of analytical results. A thorough understanding

of its properties and the underlying signaling pathway of the compounds it helps to quantify is

essential for its effective application in research and quality control.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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